Cas no 69201-89-4 (L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-(9CI))

L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-(9CI) structure
69201-89-4 structure
Product Name:L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-(9CI)
CAS No:69201-89-4
MF:C25H38N6O5
MW:502.606425762177
CID:505852
PubChem ID:189740
Update Time:2025-04-19

L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Prolinamide,N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-formylbutyl]-(9CI)
    • tert-butyloxycarbonyl-phenylalanyl-prolyl-arginal
    • GYKI-14,451
    • Boc-D-phe-pro-arg-al
    • tert-butyl N-[(2R)-1-[[(2S)-1-[(2S)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]pyrrolidine-2-carbonyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
    • DTXSID90988909
    • tert-Butyl-oxy-carbonyl-D-phe-pro-arg-al
    • Gyki 14451
    • 2-{[tert-Butoxy(hydroxy)methylidene]amino}-N-[1-(5-carbamimidamido-1-oxopentan-2-yl)prolyl]-3-phenylpropanimidic acid
    • 69201-89-4
    • Gyki 14,451
    • LY 178207
    • L-Prolinamide, N-((1,1-dimethylethoxy)carbonyl)-D-phenylalanyl-N-(4-((aminoiminomethyl)amino)-1-formylbutyl)-, (S)-
    • Inchi: 1S/C25H38N6O5/c1-25(2,3)36-24(35)29-19(15-17-9-5-4-6-10-17)21(33)30-22(34)20-12-8-14-31(20)18(16-32)11-7-13-28-23(26)27/h4-6,9-10,16,18-20H,7-8,11-15H2,1-3H3,(H,29,35)(H4,26,27,28)(H,30,33,34)/t18-,19+,20-/m0/s1
    • InChI Key: BAZSPDFNICLXAX-ZCNNSNEGSA-N
    • SMILES: O=C([C@@H]1CCCN1[C@H](C=O)CCC/N=C(\N)/N)NC([C@@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 502.290368
  • Monoisotopic Mass: 502.290368
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 13
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 169
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.27
  • Refractive Index: 1.597
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